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Compound of Interest

Compound Name: p-Tolualdehyde-d4

Cat. No.: B12316089 Get Quote

Technical Guide: p-Tolualdehyde-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Tolualdehyde-d4, a deuterated

analog of p-tolualdehyde. It is intended to serve as a valuable resource for researchers and

professionals in drug development and analytical chemistry, offering detailed information on its

properties, applications, and relevant experimental workflows.

Introduction
p-Tolualdehyde-d4 (4-Methylbenzaldehyde-2,3,5,6-d4) is the deuterium-labeled form of p-

tolualdehyde.[1] Stable isotope-labeled compounds, such as p-tolualdehyde-d4, are essential

tools in various stages of drug development and clinical research. Their primary application is

as internal standards for quantitative analyses using techniques like gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The

incorporation of deuterium atoms results in a higher molecular weight, allowing for clear

differentiation from the unlabeled analyte while maintaining nearly identical chemical and

physical properties.

Deuteration has also garnered attention for its potential to influence the pharmacokinetic and

metabolic profiles of drug candidates.[1][2] The substitution of hydrogen with deuterium can

lead to a stronger carbon-deuterium bond, which may slow down metabolic processes and

alter the drug's half-life and bioavailability.[2]
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Physicochemical Properties
The following tables summarize the key physicochemical properties of both p-tolualdehyde-d4
and its non-deuterated counterpart, p-tolualdehyde.

Table 1: Properties of p-Tolualdehyde-d4

Property Value Reference

CAS Number 1219804-07-5 [1][3]

Molecular Formula C₈D₄H₄O [1][4]

Molecular Weight 124.17 g/mol [1]

Synonyms

4-Methylbenzaldehyde-2,3,5,6-

d4, 2,3,5,6-tetradeuterio-4-

methylbenzaldehyde

[3][5]

Isotopic Purity ≥98 atom % D [3][6]

Chemical Purity ≥96% [3][6]

Table 2: Properties of p-Tolualdehyde (for reference)

Property Value Reference

CAS Number 104-87-0 [7]

Molecular Formula C₈H₈O [7][8]

Molecular Weight 120.15 g/mol [7][8]

Appearance Colorless to light yellow liquid [7]

Boiling Point 204-205 °C (lit.)

Density 1.019 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.545 (lit.)

Purity (GC) ≥97.0%
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Applications in Research and Development
p-Tolualdehyde itself is a versatile compound used as a precursor in the synthesis of

pharmaceuticals, agricultural chemicals, dyes, perfumes, and polymers.[9][10][11] The

deuterated form, p-tolualdehyde-d4, finds its primary application as an internal standard in

analytical chemistry.[1]

Key applications include:

Internal Standard for Bioanalytical Assays: In pharmacokinetic and metabolic studies, p-
tolualdehyde-d4 can be used as an internal standard to accurately quantify the levels of p-

tolualdehyde or structurally similar analytes in biological matrices such as plasma, urine, and

tissue samples.

Tracer in Metabolic Studies: The deuterium label allows researchers to trace the metabolic

fate of p-tolualdehyde or related compounds in biological systems.[1]

Reference Standard in Chemical Analysis: It is used as a reference standard for the

quantification of p-tolualdehyde in various samples, including environmental and industrial

materials.

Experimental Protocols
General Protocol for Use as an Internal Standard in LC-MS/MS Analysis

This protocol provides a general workflow for the use of p-tolualdehyde-d4 as an internal

standard for the quantification of an analyte (e.g., p-tolualdehyde) in a biological matrix.

1. Preparation of Stock Solutions:

Prepare a stock solution of the analyte (e.g., p-tolualdehyde) in a suitable organic solvent
(e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.
Prepare a stock solution of the internal standard (p-tolualdehyde-d4) in the same solvent at
a concentration of 1 mg/mL.

2. Preparation of Calibration Standards and Quality Control Samples:
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Prepare a series of calibration standards by spiking the appropriate biological matrix (e.g.,
blank plasma) with known concentrations of the analyte.
Add a fixed concentration of the internal standard (p-tolualdehyde-d4) to each calibration
standard.
Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

3. Sample Preparation:

To an aliquot of the unknown biological sample, add the same fixed amount of the internal
standard (p-tolualdehyde-d4).
Perform sample extraction to remove proteins and other interfering substances. Common
techniques include protein precipitation, liquid-liquid extraction, or solid-phase extraction.
Evaporate the organic extract to dryness under a stream of nitrogen and reconstitute in the
mobile phase.

4. LC-MS/MS Analysis:

Inject the prepared samples, calibration standards, and QC samples into the LC-MS/MS
system.
Develop a chromatographic method to achieve separation of the analyte from other matrix
components.
Optimize the mass spectrometer parameters for the detection of the analyte and the internal
standard. This involves selecting appropriate precursor and product ions for multiple reaction
monitoring (MRM).

5. Data Analysis:

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the analyte for the calibration standards.
Use the calibration curve to determine the concentration of the analyte in the unknown
samples based on their measured peak area ratios.

Visualizations
Diagram 1: General Properties of p-Tolualdehyde-d4
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Properties of p-Tolualdehyde-d4

Physical Properties Identifiers Purity

C₈D₄H₄O 124.17 g/mol 1219804-07-5 4-Methylbenzaldehyde-d4 ≥98 atom % D ≥96%

p-Tolualdehyde-d4

Click to download full resolution via product page

Caption: Key properties of p-Tolualdehyde-d4.

Diagram 2: Experimental Workflow for LC-MS/MS Quantification
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LC-MS/MS Quantification Workflow
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Caption: Workflow for using an internal standard in LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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